Cas no 159782-19-1 (2-(3-Methoxyphenyl)quinoline-4-carboxylic acid)

• Product Name: 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid
• CAS No: 159782-19-1
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• MDL: MFCD00578118
• CID: 876060
• PubChem ID: 673666
• Update Time: 2025-09-28

2-(3-Methoxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid
• 2-(3-METHOXYPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• 2-(3-methoxyphenyl)-4-quinolinecarboxylic acid
• 2-(3-Methoxy-phenyl)-pyrrolidin
• 2-(3-Methoxy-phenyl)-pyrrolidine
• 3-methoxy-1-pyrrolidin-2-ylbenzene
• AC1MU77Z
• AC1Q47ZC
• ACMC-20dv40
• Ambcb4002379
• Pyrrolidine,2-(3-methoxyphenyl)-
• SureCN2808985
• SBB001128
• EU-0035293
• AKOS AUF0354
• Oprea1_760345
• Oprea1_759440
• 2-(3-methoxyphenyl)cinchoninic acid
• AG-690
• SR-01000404004-1
• ALBB-000107
• CCG-104484
• 2-(3-Methoxyphenyl)quinoline-4-carboxylicacid
• AG-690/36719018
• 2-(3-Methoxy-phenyl)-quinoline-4-carboxylic acid
• DB-085762
• CS-0303076
• KSC-19-183
• SR-01000404004
• BBL009133
• DTXSID101248787
• AKOS000264439
• KUC108888N
• SB69319
• 159782-19-1
• SCHEMBL1897330
• VS-02021
• STK100459
• MFCD00578118
• EN300-303286
• YBOFRTWITLNSGS-UHFFFAOYSA-N
• BAS 00659735

• MDL： MFCD00578118
• Inchi： 1S/C17H13NO3/c1-21-12-6-4-5-11(9-12)16-10-14(17(19)20)13-7-2-3-8-15(13)18-16/h2-10H,1H3,(H,19,20)
• InChI Key： YBOFRTWITLNSGS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=C(C(=O)O)C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 279.08959
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42

2-(3-Methoxyphenyl)quinoline-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid

Introduction to 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid (CAS No. 159782-19-1)

2-(3-Methoxyphenyl)quinoline-4-carboxylic acid (CAS No. 159782-19-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoline core and methoxyphenyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid is composed of a quinoline ring system, which is a heterocyclic aromatic compound with a fused benzene and pyridine ring. The presence of the methoxy group on the phenyl ring and the carboxylic acid functional group imparts specific physicochemical properties to the molecule, influencing its solubility, stability, and reactivity.

Recent studies have highlighted the potential of 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound possesses potent anti-inflammatory properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

In addition to its anti-inflammatory effects, 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid have also been studied extensively. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, challenges related to its solubility and stability in aqueous environments have been identified, necessitating the development of appropriate formulations to enhance its therapeutic potential.

In the realm of drug discovery, 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid has been used as a lead compound for structure-activity relationship (SAR) studies. By modifying various substituents on the quinoline ring and the phenyl moiety, researchers have been able to optimize the compound's biological activity and pharmacological properties. These efforts have led to the identification of several promising analogs with enhanced potency and selectivity.

The safety profile of 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity towards normal cells, suggesting a favorable therapeutic window. However, further investigations are required to fully understand its long-term safety and potential side effects.

In conclusion, 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid (CAS No. 159782-19-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action, optimize its properties through chemical modifications, and evaluate its safety profile for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel drugs for treating inflammatory diseases and cancer.